8-(2,6-Difluorobenzoyl)-3-phenethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione

• IUPAC Name: 8-(2,6-difluorobenzoyl)-3-(2-phenylethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
• InChI: InChI=1S/C22H21F2N3O3/c23-16-7-4-8-17(24)18(16)19(28)26-13-10-22(11-14-26)20(29)27(21(30)25-22)12-9-15-5-2-1-3-6-15/h1-8H,9-14H2,(H,25,30)
• InChI Key: BXBBNWJAPVEBST-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12C(=O)N(C(=O)N2)CCC3=CC=CC=C3)C(=O)C4=C(C=CC=C4F)F
• Molecular Formula: C22H21F2N3O3
• Molecular Weight: 413.4 g/mol

Description

The compound “8-(2,6-Difluorobenzoyl)-3-phenethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione” is a complex organic molecule. It likely contains a spirocyclic system, which is a feature found in many biologically active compounds.

Synthesis Analysis

While specific synthesis methods for this compound were not found, similar compounds such as “8-Benzyl-2,8-diazaspiro[4.5]decane” and “1,3,8-Triazaspiro[4.5]decane-2,4-dione hydrochloride” have been synthesized. These methods could potentially be adapted for the synthesis of the requested compound.

Molecular Structure Analysis

The molecular structure of this compound is likely complex due to the presence of multiple functional groups and a spirocyclic system.

Scientific Research Applications

Insecticide and Pest Control

• .

Chemical Synthesis and Process Optimization

• .

Future Directions

Future research could focus on the synthesis and characterization of this compound, as well as exploration of its potential biological activity.

Mechanism of Action

Target of Action

The primary target of the compound “8-(2,6-Difluorobenzoyl)-3-phenethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione” is the delta opioid receptor (DOR) . DORs are a type of G-protein coupled receptors (GPCRs) and hold potential as a target for neurological and psychiatric disorders .

Mode of Action

This compound acts as a selective agonist for the DOR . It binds to the orthosteric site of the DOR based on docking and molecular dynamic simulation . The compound is selective for the DOR over a panel of 167 other GPCRs . It is slightly biased towards G-protein signaling .

Result of Action

The compound has shown anti-allodynic efficacy in a complete Freund’s adjuvant model of inflammatory pain in C57BL/6 male and female mice . This suggests that the compound can alleviate pain, which is a promising result for its potential use in pain management.